5-Bromo-2-methylnicotinic acid

• IUPAC Name: 5-bromo-2-methylpyridine-3-carboxylic acid
• InChI: InChI=1S/C7H6BrNO2/c1-4-6(7(10)11)2-5(8)3-9-4/h2-3H,1H3,(H,10,11)
• InChI Key: WOVLKYARFQYAMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=N1)Br)C(=O)O
• Molecular Formula: C7H6BrNO2
• DSSTOX Substance ID: DTXSID30593632
• Molecular Weight: 216.03 g/mol
• CAS RN: 351003-02-6

Description

5-Bromo-2-methylnicotinic acid, also known as 5-bromo-2-methylpyridine-3-carboxylic acid, is a chemical compound with the molecular formula C7H6BrNO2 and a molecular weight of 216.032. It is a solid substance with a density of 1.7±0.1 g/cm3.

Synthesis Analysis

The synthesis of 5-Bromo-2-methylnicotinic acid can be achieved through several steps. One method involves starting with dimethyl terephthalate as the raw material. The compound is then subjected to a series of reactions including nitration, hydrolysis, hydrogenation, esterification, bromination, and diazotization. This process has been successfully run on approximately 70 kg/batch with a total yield of 24%.

Molecular Structure Analysis

The molecular structure of 5-Bromo-2-methylnicotinic acid consists of a pyridine ring substituted with a bromine atom at the 5th position and a methyl group at the 2nd position. The 3rd position of the ring is attached to a carboxylic acid group.

Physical And Chemical Properties Analysis

5-Bromo-2-methylnicotinic acid has a boiling point of 322.2±42.0 °C at 760 mmHg and a flash point of 148.6±27.9 °C. The exact melting point is not available. The compound is slightly soluble in water.

Scientific Research Applications

Industrial Process Scale-Up

It has been used in the industrial process scale-up of 5-Bromo-2-chloro-4-(methoxycarbonyl) benzoic acid. This is a key intermediate in the manufacturing of therapeutic SGLT2 inhibitors.

Research and Experimental Use

“5-Bromo-2-methylnicotinic acid” is offered for experimental and research use. It provides a platform for researchers to explore its potential applications and understand its properties.

Synthesis of Halogenated Heterocycles

This compound is used in the synthesis of halogenated heterocycles. These heterocycles have diverse applications in medicinal chemistry and drug design.

Synthesis of Other Brominated Compounds

“5-Bromo-2-methylnicotinic acid” can be used as a starting material for the synthesis of other brominated compounds. These compounds have various applications in organic synthesis.

Future Directions

5-Bromo-2-methylnicotinic acid is a key intermediate for the synthesis of a family of promising SGLT2 inhibitors currently in preclinical and phase I studies for diabetes therapy. There is growing interest in this compound due to its potential in various fields of research and industry.

Mechanism of Action

Target of Action

5-Bromo-2-methylnicotinic acid is a derivative of niacin, also known as vitamin B3 . Niacin is a crucial component of the coenzymes NAD and NADP, which play vital roles in cellular metabolism . Therefore, the primary targets of 5-Bromo-2-methylnicotinic acid are likely to be the same enzymes and biochemical pathways that interact with niacin and its coenzymes .

Mode of Action

Given its structural similarity to niacin, it may interact with the same targets . Niacin and its coenzymes are involved in numerous redox reactions in the body, acting as electron donors or acceptors . Therefore, 5-Bromo-2-methylnicotinic acid may influence these reactions, potentially modulating metabolic processes .

Biochemical Pathways

Niacin is involved in various biochemical pathways, including the metabolism of carbohydrates, fats, and proteins . It plays a role in the production of ATP, DNA repair, cell signaling, and the production of steroid hormones . As a derivative of niacin, 5-Bromo-2-methylnicotinic acid may affect these same pathways .

Pharmacokinetics

Niacin is known to be well-absorbed in the gastrointestinal tract and is widely distributed throughout the body . It is metabolized in the liver and excreted in the urine

Result of Action

Given its similarity to niacin, it may have similar effects, such as influencing metabolic processes and potentially having a role in cell signaling and dna repair .